Cas no 915915-76-3 (1-(2-ethoxy-4-methylbenzenesulfonyl)-3,5-dimethylpiperidine)

• Product Name: 1-(2-ethoxy-4-methylbenzenesulfonyl)-3,5-dimethylpiperidine
• CAS No: 915915-76-3
• MF: C₁₆H₂₅NO₃S
• MW: 311.439603567123
• CID: 5426576
• Update Time: 2025-10-29

1-(2-ethoxy-4-methylbenzenesulfonyl)-3,5-dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-5-methylphenyl ethyl ether
• 1-(2-ethoxy-4-methylbenzenesulfonyl)-3,5-dimethylpiperidine

• Inchi： 1S/C16H25NO3S/c1-5-20-15-9-12(2)6-7-16(15)21(18,19)17-10-13(3)8-14(4)11-17/h6-7,9,13-14H,5,8,10-11H2,1-4H3
• InChI Key： ONDOATRMIFPXAK-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2OCC)(=O)=O)CC(C)CC(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 1-(2-ethoxy-4-methylbenzenesulfonyl)-3,5-dimethylpiperidine

1-(2-Ethoxy-4-Methylbenzenesulfonyl)-3,5-Dimethylpiperidine (CAS No. 915915-76-3)

1-(2-Ethoxy-4-Methylbenzenesulfonyl)-3,5-Dimethylpiperidine is a complex organic compound with the CAS registry number 915915-76-3. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and other specialty chemicals. The molecule consists of a piperidine ring substituted with a sulfonyl group at the 1-position and methyl groups at the 3 and 5 positions. The sulfonyl group is further substituted with an ethoxy and a methyl group on the benzene ring, making it a highly functionalized molecule with potential applications in drug design and material science.

The synthesis of 1-(2-Ethoxy-4-Methylbenzenesulfonyl)-3,5-Dimethylpiperidine involves a series of well-established organic reactions. The starting material is typically a substituted benzene sulfonyl chloride, which undergoes nucleophilic substitution with a piperidine derivative. The reaction conditions are optimized to ensure high yields and selectivity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses of such compounds, reducing environmental impact while maintaining high purity standards.

Structurally, this compound exhibits a unique combination of steric and electronic properties due to the presence of bulky methyl groups on the piperidine ring and the electron-withdrawing sulfonyl group. These properties make it an attractive candidate for various applications. For instance, in medicinal chemistry, sulfonamides are often used as bioisosteres of carboxylic acids or amides, offering improved pharmacokinetic profiles. The 3,5-dimethyl substitution on the piperidine ring enhances lipophilicity, potentially improving membrane permeability and bioavailability.

Recent studies have explored the biological activity of 1-(2-Ethoxy-4-Methylbenzenesulfonyl)-3,5-Dimethylpiperidine in vitro and in vivo models. Researchers have reported its potential as an inhibitor of certain enzyme targets implicated in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) has been validated through pharmacokinetic studies, suggesting its suitability for central nervous system (CNS) drug development.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Its ability to modulate plant stress responses under adverse environmental conditions has been documented in recent agricultural studies. The benzenesulfonyl group contributes to its stability under field conditions, making it a viable candidate for crop protection agents.

The environmental fate and toxicity of 1-(2-Ethoxy-4-Methylbenzenesulfonyl)-3,5-Dimethylpiperidine have also been investigated to ensure its safe use in industrial and agricultural settings. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint.

In conclusion, 1-(2-Ethoxy-4-Methylbenzenesulfonyl)-3,5-Dimethylpiperidine (CAS No. 915915-76-3) is a versatile compound with multifaceted applications across various industries. Its unique chemical structure and favorable pharmacokinetic properties make it an invaluable tool for researchers in drug discovery and material science. As ongoing research continues to uncover new insights into its biological activities and environmental impact, this compound is poised to play a significant role in advancing modern chemistry.